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Compound of Interest

Compound Name: Sodium Folinate

Cat. No.: B1675111

Sodium Folinate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium folinate, the sodium salt of folinic acid, is a crucial compound in pharmacology,
primarily utilized as a rescue agent for high-dose methotrexate therapy and as a potentiator of
fluoropyrimidines in cancer chemotherapy.[1][2] As a derivative of tetrahydrofolic acid, it plays a
vital role in the de novo synthesis of purines and pyrimidines, essential for DNA replication and
cell division. This technical guide provides an in-depth overview of the molecular structure and
chemical properties of sodium folinate, offering valuable data and methodologies for
professionals in research and drug development.

Molecular Structure

Sodium folinate is the disodium salt of N-[4-[[(2-amino-5-formyl-1,4,5,6,7,8-hexahydro-4-oxo-
6-pteridinyl)methyllamino]benzoyl]-L-glutamic acid.[3] It is a mixture of diastereocisomers, with
the levo-isomer being the biologically active form.

2D Structure:

Caption: 2D chemical structure of Sodium Folinate.
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Chemical Properties

A summary of the key chemical and physical properties of sodium folinate is presented below.

This data is essential for understanding its behavior in various experimental and physiological

conditions.

Property Value Reference

Molecular Formula C20H21N7Naz207 [3]

Molecular Weight 517.4 g/mol [3]
disodium;(2S)-2-[[4-[(2-amino-
5-formyl-4-ox0-3,6,7,8-

IUPAC Name tetrahydropteridin-6- [3]
yl)methylamino]benzoylJamino]
pentanedioate

CAS Number 163254-40-8 [3]

Appearance Slightly yellow, clear solution [4]

Solubility in Water

Freely soluble. AqQueous
solutions can be prepared up
to approximately 400 mg/mL

(as folinic acid).

[5]

Melting Point

245-250 °C (decomposes) (for
Folinic Acid)

[6]7]

pKa (Folinic Acid)

3.1,48,104

[8]

Stability

Stable in aqueous solution at a

pH range of 6.5 to 8.5.

[9]

Experimental Protocols
Determination of Sodium Folinate Concentration by
High-Performance Liquid Chromatography (HPLC)
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This section outlines a general methodology for the quantification of sodium folinate in a
solution, based on established HPLC methods for folates.

Objective: To determine the concentration of sodium folinate in an aqueous solution.

Materials:

¢ Sodium Folinate standard

e High-purity water

e Methanol (HPLC grade)

o Potassium phosphate monobasic

e Sodium perchlorate

o Potassium hydroxide or phosphoric acid (for pH adjustment)

o Acetonitrile (HPLC grade)

e 0.45 um syringe filters

Equipment:

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 um patrticle size)

Analytical balance

pH meter

Volumetric flasks and pipettes

Procedure:

e Mobile Phase Preparation:
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o Prepare a buffer solution by dissolving potassium phosphate monobasic and sodium
perchlorate in high-purity water.

o Add methanol and adjust the pH to approximately 7.2 with potassium hydroxide or
phosphoric acid.

o Filter the mobile phase through a 0.45 pm membrane filter and degas.

o Standard Solution Preparation:

o Accurately weigh a known amount of sodium folinate standard and dissolve it in the
mobile phase to prepare a stock solution of known concentration.

o Prepare a series of working standard solutions by diluting the stock solution with the
mobile phase to cover the expected concentration range of the sample.

e Sample Preparation:

o Dilute the sodium folinate sample with the mobile phase to a concentration within the
range of the standard curve.

o Filter the diluted sample through a 0.45 pum syringe filter before injection.
o Chromatographic Conditions:
o Column: Reversed-phase C18
o Mobile Phase: Isocratic elution with the prepared phosphate buffer/methanol mixture.
o Flow Rate: 1.0 mL/min
o Injection Volume: 20 uL
o Detection: UV at 280 nm
o Column Temperature: Ambient or controlled at 25 °C

e Analysis:
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o Inject the standard solutions to generate a calibration curve by plotting peak area against
concentration.

o Inject the prepared sample solution.

o Determine the concentration of sodium folinate in the sample by comparing its peak area
to the calibration curve.

Signaling Pathways and Mechanism of Action

Sodium folinate exerts its pharmacological effects through its involvement in folate
metabolism. It serves two primary roles in cancer therapy: rescuing healthy cells from the toxic
effects of methotrexate and potentiating the cytotoxic activity of 5-fluorouracil (5-FU).

Methotrexate Rescue

Methotrexate is a folic acid antagonist that inhibits dihydrofolate reductase (DHFR), an enzyme
essential for the reduction of dihydrofolate to tetrahydrofolate. This inhibition depletes the
intracellular pool of reduced folates, leading to a cessation of DNA synthesis and cell death.
Sodium folinate, being a pre-reduced form of folic acid, can bypass the DHFR-mediated step
and replenish the tetrahydrofolate pool, thereby rescuing normal cells from methotrexate-
induced toxicity.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1675111?utm_src=pdf-body
https://www.benchchem.com/product/b1675111?utm_src=pdf-body
https://www.benchchem.com/product/b1675111?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Methotrexate Action

Methotrexate Inhibits DHFR
Normal Folate Metabolism
Folic Acid Dihydrofolate DHFR P-| Tetrahydrofolate DNA Synthesis (Purine/Pyrimidine Synthesisj
Bypasses DHFR bl%

Sodium Folinate Rescue

Sodium Folinate

5-FU Action

Metabolism FduMP Inhibits Thymidylate Synthase
a Ternary Complex Formation
\‘ Stable Ternary Complex Enhanced Inhibition of DNA Synthesis

Sodium Folinate Role

g
Sodium Folinate Metabolism 5,10-CH2-THF

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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